5-((3-Bromophenyl)(4-methylpiperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3-bromophenyl)-(4-methylpiperazin-1-yl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C18H22BrN5OS/c1-3-14-20-18-24(21-14)17(25)16(26-18)15(12-5-4-6-13(19)11-12)23-9-7-22(2)8-10-23/h4-6,11,15,25H,3,7-10H2,1-2H3
• InChI Key: XGDZNUABKDCFTP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)Br)N4CCN(CC4)C)O
• Molecular Formula: C18H22BrN5OS
• Molecular Weight: 436.4 g/mol

Description

5-((3-Bromophenyl)(4-methylpiperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C18H22BrN5OS and its molecular weight is 436.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Compounds similar to the one mentioned have been synthesized and evaluated for their potential as inhibitors, highlighting their significance in biochemical research. For instance, derivatives have been studied for their inhibitory effects on enzymes like 15-lipoxygenase, suggesting potential applications in understanding and treating inflammatory conditions (Asghari et al., 2016).
• The antimicrobial activities of novel 1,2,4-triazole derivatives have been explored, indicating the potential of these compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Structural Characterization and Analgesic Properties

• Structural characterization studies of related compounds have been conducted, providing insights into their molecular configurations and potential as analgesic agents (Karczmarzyk & Malinka, 2008).

Pharmacophore Design and Biological Evaluation

• Research into the design and biological evaluation of compounds with specific pharmacophore models reveals their potential in targeting certain receptors, which could have implications for the development of new therapeutic agents (Betti et al., 2002).

Antibacterial Activity and Chemical Synthesis

• The synthesis and evaluation of triazole analogues for antibacterial activity highlight the role of these compounds in combating bacterial infections, pointing to the broader applicability of such chemical structures in medicinal chemistry (Nagaraj et al., 2018).